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Abstract
Tridecyl acrylate (TDA), CAS number 3076-04-8, is an acrylic acid ester characterized by a

long alkyl chain. This monomer is a clear, colorless to slightly yellow liquid insoluble in water

but soluble in various organic solvents.[1] Primarily utilized as a monomer in the synthesis of

polymers and copolymers, TDA imparts specific properties such as hydrophobicity, flexibility,

and thermal stability to the resulting materials.[2] These characteristics make it a valuable

component in the formulation of adhesives, coatings, resins, and specialty chemicals.[2] While

its primary applications are industrial, the unique properties conferred by the tridecyl group

make polymers derived from it relevant for consideration in biomedical fields, particularly in the

development of medical adhesives, transdermal drug delivery systems, and biocompatible

materials where tuning polymer hydrophobicity is critical. This guide provides a comprehensive

overview of the physicochemical properties, safety data, synthesis, and analysis of tridecyl
acrylate, with a focus on its potential relevance to the field of drug development.

Chemical and Physical Properties
Tridecyl acrylate is the ester of acrylic acid and tridecyl alcohol. Its long alkyl chain

significantly influences its physical properties, leading to low water solubility and a high boiling

point compared to shorter-chain acrylates.
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Property Value Reference(s)

CAS Number 3076-04-8 [2][3]

Molecular Formula C₁₆H₃₀O₂ [2][3]

Molecular Weight 254.41 g/mol [2][3]

IUPAC Name Tridecyl prop-2-enoate [1]

Synonyms
2-Propenoic acid, tridecyl

ester; Acrylic acid tridecyl ester
[2][4]

Appearance
Clear, colorless to slightly

yellow liquid
[1][5]

Density
0.88 g/cm³ to 0.881 g/cm³ at

25°C
[1][2][6]

Boiling Point
150°C at 10 mmHg; 290-

330°C at 760 mmHg
[1][2]

Melting Point -20 to -75 °C [1]

Flash Point >100°C to 118°C [1][2][6]

Refractive Index ~1.447 at 25°C [7]

Vapor Pressure
0.00027 mmHg to 0.01 mmHg

at 25°C
[1][2]

Solubility

Insoluble in water; Soluble in

organic solvents (e.g.,

benzene, toluene)

[1][4]

Viscosity 10 cP at 25°C [6][7]

Safety and Toxicology
Tridecyl acrylate requires careful handling due to its potential for irritation. As with other

acrylates, the monomer can be a skin sensitizer. The toxicity of acrylates generally decreases

with increasing molecular weight.
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Hazard Type
GHS Classification &
Statements

Reference(s)

GHS Pictograms
Irritant (❗), Health Hazard

(☣️), Environmental Hazard (t️)
[3][4]

GHS Signal Word Danger / Warning [3][4]

Hazard Statements

H315: Causes skin

irritation.H317: May cause an

allergic skin reaction.H319:

Causes serious eye

irritation.H335: May cause

respiratory irritation.H411:

Toxic to aquatic life with long-

lasting effects.

[3][4]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.P273: Avoid release to the

environment.P280: Wear

protective gloves/eye

protection/face

protection.P302+P352: IF ON

SKIN: Wash with plenty of

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

[3][4]

Acute Toxicity (Oral)

LD50 (Rat): 44,700 uL/kg

(Details of toxic effects not

reported other than lethal dose

value).

[8]

Eye Irritation

Tested on rabbit eyes, it was

rated 2 on a scale of 1 to 10

(most severe) for injury after

24 hours.

[9]

Other Hazards May polymerize hazardously if

not properly inhibited.
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Stabilizers like hydroquinone

(HQ) or its monomethyl ether

(MEHQ) are typically added.[9]

Experimental Protocols and Methodologies
Detailed experimental data for tridecyl acrylate is not widely published in academic literature;

however, standard organic chemistry procedures for the synthesis, analysis, and

polymerization of long-chain acrylates are applicable. The following sections provide detailed

representative methodologies.

Synthesis: Esterification of Tridecyl Alcohol
Tridecyl acrylate is commercially produced via the esterification of tridecyl alcohol with acrylic

acid or by transesterification with another acrylate ester, such as methyl acrylate.[9]

Reactants:
- Tridecyl Alcohol

- Acrylic Acid
- Acid Catalyst (e.g., H₂SO₄)

- Polymerization Inhibitor (e.g., MEHQ)
- Solvent (e.g., Toluene)

Reaction Vessel
(Heated with Reflux Condenser

and Dean-Stark Trap)

Charge & Heat
Reaction Workup:

1. Neutralization (e.g., NaHCO₃ wash)
2. Organic/Aqueous Separation

3. Drying of Organic Phase (e.g., MgSO₄)

Cool & Transfer Purification:
Vacuum Distillation

Filter & Concentrate Final Product:
Tridecyl Acrylate

Click to download full resolution via product page

Caption: General workflow for the synthesis of tridecyl acrylate via acid-catalyzed

esterification.

Illustrative Protocol for Synthesis:

Apparatus Setup: A round-bottom flask is equipped with a magnetic stirrer, a Dean-Stark trap

fitted with a reflux condenser, and a nitrogen inlet.

Charging Reactants: The flask is charged with tridecyl alcohol (1.0 eq), acrylic acid (1.2 eq),

a catalytic amount of sulfuric acid or p-toluenesulfonic acid (0.02 eq), and a polymerization

inhibitor such as MEHQ (200 ppm). Toluene is added as the solvent to facilitate azeotropic

removal of water.
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Reaction: The mixture is heated to reflux under a nitrogen atmosphere. The reaction

progress is monitored by observing the collection of water in the Dean-Stark trap. The

reaction is considered complete when water ceases to be collected.

Workup: The reaction mixture is cooled to room temperature and transferred to a separatory

funnel. It is washed sequentially with a saturated sodium bicarbonate solution to neutralize

the acid catalyst, followed by brine.

Isolation: The organic layer is separated, dried over anhydrous magnesium sulfate, filtered,

and the solvent is removed under reduced pressure.

Purification: The crude product is purified by vacuum distillation to yield pure tridecyl
acrylate.

Analysis: Gas Chromatography (GC)
The purity of tridecyl acrylate and the quantification of residual monomers in polymeric

materials are typically determined using gas chromatography.[9][10]
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Caption: Standard workflow for the quantitative analysis of tridecyl acrylate using gas

chromatography.

Illustrative Protocol for GC Analysis:

Standard Preparation: Prepare a series of calibration standards of tridecyl acrylate in a

suitable solvent (e.g., ethyl acetate) at known concentrations. Add a consistent amount of an

internal standard (e.g., dodecane) to each.

Sample Preparation: Accurately weigh the sample to be analyzed. If it is a polymer, dissolve

it in a solvent and precipitate the polymer with a non-solvent like methanol.[10] Dilute the

supernatant containing the monomer to a known volume, adding the same internal standard.

GC Conditions:

Instrument: Gas chromatograph with a Flame Ionization Detector (FID) or Mass

Spectrometer (MS).

Column: A polar capillary column such as a DB-WAX (or equivalent) is suitable.[10]

Temperatures: Injector at 250°C, Detector at 275°C.

Oven Program: Start at 50°C, ramp up to 300°C at a rate of 15°C/min.

Carrier Gas: Helium or Nitrogen.

Analysis: Inject the prepared standards and samples into the GC.

Quantification: Generate a calibration curve by plotting the peak area ratio (analyte/internal

standard) against concentration for the standards. Use this curve to determine the

concentration of tridecyl acrylate in the prepared samples.

Polymerization
Tridecyl acrylate can be polymerized or copolymerized using standard free-radical

polymerization techniques. The long alkyl chain reduces the glass transition temperature (Tg)

of the resulting polymer, making it soft and rubbery at room temperature.
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Illustrative Protocol for Free-Radical Polymerization:

Setup: In a reaction vessel equipped with a stirrer, condenser, and nitrogen inlet, add

tridecyl acrylate monomer and a solvent (e.g., toluene).

Initiation: Purge the system with nitrogen for 30 minutes to remove oxygen. Heat the mixture

to the desired reaction temperature (e.g., 70-80°C).

Reaction: Add a free-radical initiator such as azobisisobutyronitrile (AIBN) or benzoyl

peroxide (BPO) to start the polymerization.

Monitoring: Allow the reaction to proceed for several hours. The progress can be monitored

by measuring the viscosity of the solution or by taking samples for solid content analysis.

Termination & Isolation: Once the desired conversion is achieved, cool the reaction to room

temperature. Precipitate the polymer by pouring the solution into a large excess of a non-

solvent, such as cold methanol, while stirring.

Drying: Collect the precipitated poly(tridecyl acrylate) by filtration and dry it in a vacuum

oven until a constant weight is achieved.

Relevance and Applications in Drug Development
While not a therapeutic agent itself, tridecyl acrylate serves as a functional monomer for

creating polymers with properties relevant to the pharmaceutical and medical device industries.

The biocompatibility of polyacrylates is well-established, with polymers like poly(methyl

methacrylate) (PMMA) used in bone cements and dental applications.[5][11]

The key contribution of a long-chain acrylate like TDA is the ability to precisely control the

physicochemical properties of a copolymer.
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Caption: Logical relationship showing how tridecyl acrylate as a comonomer influences

polymer properties for drug development applications.

Medical Adhesives: Acrylic-based pressure-sensitive adhesives (PSAs) are widely used for

skin-contact applications, including wound dressings and securing medical devices.[1][2]

Copolymerizing with tridecyl acrylate can enhance the hydrophobicity and tackiness of the

adhesive, improving its performance on skin, especially for extended wear.[3]

Transdermal Drug Delivery Systems (TDDS): The polymer matrix in a transdermal patch

controls the release rate of the drug. By incorporating hydrophobic monomers like TDA,

formulators can modify the polarity of the polymer matrix. This is critical for optimizing the

solubility and diffusion of lipophilic drugs, thereby controlling their release profile and

permeation through the skin.[2][12]
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Nanoparticle Drug Carriers: Amphiphilic block copolymers can self-assemble into micelles or

nanoparticles for encapsulating poorly water-soluble drugs.[13][14] A block containing

tridecyl acrylate could form a highly hydrophobic core, increasing the loading capacity and

stability of lipophilic therapeutic agents.

In summary, tridecyl acrylate is a valuable specialty monomer. For drug development

professionals, its utility lies not in direct biological activity, but in its role as a building block for

advanced polymers. By incorporating TDA into copolymers, researchers can fine-tune material

properties to create more effective and biocompatible medical adhesives, coatings, and

sophisticated drug delivery platforms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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